Cas no 69390-14-3 (2-(butylsulfanyl)-4,5-dihydro-1,3-thiazole)

• Product Name: 2-(butylsulfanyl)-4,5-dihydro-1,3-thiazole
• CAS No: 69390-14-3
• MF: C₇H₁₃NS₂
• MW: 175.314819097519
• CID: 1736634
• PubChem ID: 3052909
• Update Time: 2025-04-21

2-(butylsulfanyl)-4,5-dihydro-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(butylsulfanyl)-4,5-dihydro-1,3-thiazole
• 2-butylsulfanyl-4,5-dihydro-1,3-thiazole
• AI3-17926
• DTXSID20219511
• Thiazole, 2-(butylthio)-4,5-dihydro-
• 2-Thiazoline, 2-butylthio-
• 2-Butylthio-2-thiazoline
• SCHEMBL3296119
• BRN 1099506
• 69390-14-3
• Thiazole, 4,5-dihydro-2-(butylthio)-

• Inchi： 1S/C7H13NS2/c1-2-3-5-9-7-8-4-6-10-7/h2-6H2,1H3
• InChI Key： ATSNNLQPZFXLMD-UHFFFAOYSA-N
• SMILES： S(C1=NCCS1)CCCC

Computed Properties

• Exact Mass: 175.04909
• Monoisotopic Mass: 175.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.17
• Boiling Point: 266 ºC
• Flash Point: 115 ºC
• Refractive Index: 1.594
• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines